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Compound of Interest

Compound Name: Triacetylmethane

Cat. No.: B1294483 Get Quote

An Essential Guide for Researchers, Scientists, and Drug Development Professionals on the

Safe Handling and Disposal of Triacetylmethane.

This document provides comprehensive guidance on the proper disposal procedures for

triacetylmethane, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The information is intended for professionals in research, scientific,

and drug development fields.

I. Safety and Handling Precautions
Triacetylmethane is a combustible liquid and a known eye irritant.[1][2] Adherence to proper

safety protocols is crucial when handling this chemical.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side shields (or a face shield), chemical-resistant gloves, and a lab coat.

Ventilation: Handle triacetylmethane in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, dry sand) and place it in a sealed, labeled container for disposal. Avoid direct

contact with skin and eyes.

First Aid:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1294483?utm_src=pdf-interest
https://www.benchchem.com/product/b1294483?utm_src=pdf-body
https://www.benchchem.com/product/b1294483?utm_src=pdf-body
https://www.benchchem.com/product/b1294483?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/147389
https://en.wikipedia.org/wiki/Triacetylmethane
https://www.benchchem.com/product/b1294483?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately rinse cautiously with water for several minutes.[1] If contact

lenses are present, remove them if it is easy to do so and continue rinsing.[1] Seek

medical attention.

Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of

water.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

II. Quantitative Data Summary
The following table summarizes key quantitative data for triacetylmethane, essential for its

safe handling and storage.

Property Value Citation(s)

CAS Number 815-68-9 [1]

Molecular Formula C₇H₁₀O₃ [2]

Appearance Colorless liquid [2]

Boiling Point 203.5 °C (lit.) [1]

Density 1.066 g/mL at 25 °C (lit.) [1]

Flash Point 88 °C (190.4 °F) - closed cup [1]

GHS Hazard Statements
H319: Causes serious eye

irritation
[1][2]

Storage Class 10 - Combustible liquids [1]

III. Step-by-Step Disposal Protocol
The proper disposal of triacetylmethane must be conducted in accordance with institutional

guidelines and local, state, and federal regulations. The following protocol provides a general
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framework for its disposal.

Step 1: Waste Identification and Segregation

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

full chemical name, "Triacetylmethane."[3] The date of accumulation should also be clearly

marked.[3]

Segregation: Do not mix triacetylmethane waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department. It is

crucial to segregate halogenated and non-halogenated organic wastes.[3]

Step 2: Waste Collection and Storage

Container Selection: Use only approved, chemically compatible waste containers, such as

glass or high-density polyethylene (HDPE) bottles.[3] Ensure the container has a tightly

fitting cap to prevent leaks and evaporation.[3] Do not use metal cans, as they can corrode.

[3]

Storage Location: Store waste containers in a designated, well-ventilated satellite

accumulation area.[4] Flammable liquid waste should be stored in an explosion-resistant

solvent cabinet.[3] Do not store waste in a fume hood where reactions are being conducted

or on the floor.[3]

Fill Level: Do not overfill waste containers. Leave at least 10% headspace to allow for vapor

expansion.

Step 3: Arranging for Disposal

Contact EHS: Once the waste container is ready for disposal, contact your institution's EHS

department to arrange for pickup. Provide them with accurate information about the waste

contents.

Professional Disposal: Triacetylmethane waste should be disposed of through a licensed

hazardous waste disposal company.[4] Do not attempt to dispose of it down the drain or in

regular trash.
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Step 4: Documentation

Maintain a log of all hazardous waste generated, including the chemical name, quantity, and

date of disposal. This documentation is essential for regulatory compliance.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

triacetylmethane.

Caption: Workflow for the safe disposal of triacetylmethane waste.

Disclaimer: This guide provides general recommendations. Always consult your institution's

specific safety and disposal protocols and the Safety Data Sheet (SDS) for triacetylmethane
before handling and disposal. Local regulations may vary and must be followed.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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